Cas no 2229121-41-7 (3-(2-methylphenyl)phenylmethanethiol)

• Product Name: 3-(2-methylphenyl)phenylmethanethiol
• CAS No: 2229121-41-7
• MF: C₁₄H₁₄S
• MW: 214.325962543488
• CID: 5853308
• PubChem ID: 165710142
• Update Time: 2025-07-20

3-(2-methylphenyl)phenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)phenylmethanethiol
• 2229121-41-7
• [3-(2-methylphenyl)phenyl]methanethiol
• EN300-1741037

• Inchi： 1S/C14H14S/c1-11-5-2-3-8-14(11)13-7-4-6-12(9-13)10-15/h2-9,15H,10H2,1H3
• InChI Key： FCSRITHJCXTMCK-UHFFFAOYSA-N
• SMILES： SCC1=CC=CC(=C1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 214.08162162g/mol
• Monoisotopic Mass: 214.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 1Ų

Additional information on 3-(2-methylphenyl)phenylmethanethiol

Comprehensive Analysis of 3-(2-methylphenyl)phenylmethanethiol (CAS No. 2229121-41-7): Properties, Applications, and Industry Trends

In the rapidly evolving field of organic chemistry, 3-(2-methylphenyl)phenylmethanethiol (CAS No. 2229121-41-7) has garnered significant attention due to its unique structural properties and versatile applications. This sulfur-containing aromatic compound, characterized by its thiol functional group and methyl-substituted biphenyl backbone, serves as a critical intermediate in pharmaceuticals, agrochemicals, and specialty materials. Researchers and industry professionals frequently search for "CAS 2229121-41-7 synthesis," "3-(2-methylphenyl)phenylmethanethiol uses," and "thiol derivatives in drug development," reflecting its growing relevance in synthetic chemistry.

The molecular structure of 3-(2-methylphenyl)phenylmethanethiol combines a methylphenyl moiety with a phenylmethanethiol group, enabling selective reactivity in cross-coupling reactions and nucleophilic substitutions. Recent studies highlight its role in designing metal-chelating ligands for catalysis, addressing the demand for "green chemistry catalysts" and "sustainable synthesis methods." Its CAS No. 2229121-41-7 is often referenced in patent literature for innovations in OLED materials and flavor/fragrance compounds, aligning with trends in "high-performance electronic materials" and "bio-based aromatics."

From a synthetic perspective, optimizing the yield of 3-(2-methylphenyl)phenylmethanethiol involves Grignard reactions or thiolation of halobenzenes, topics frequently explored in queries like "how to prepare phenylmethanethiol derivatives." The compound’s thermal stability (up to 200°C) and solubility in organic solvents make it suitable for high-temperature applications, a key focus area for industries seeking "heat-resistant additives." Analytical techniques such as GC-MS and NMR spectroscopy are essential for purity verification, as emphasized in searches for "CAS 2229121-41-7 characterization."

Environmental and regulatory considerations are also pivotal. While 3-(2-methylphenyl)phenylmethanethiol is not classified as hazardous, its handling requires standard laboratory safety protocols. The rise of "eco-friendly thiol compounds" in research underscores the need for biodegradable alternatives, positioning this compound as a candidate for green solvent formulations. Furthermore, its potential in bioconjugation chemistry—addressing queries like "thiol-protein coupling agents"—demonstrates crossover appeal in biotech and diagnostics.

In conclusion, 3-(2-methylphenyl)phenylmethanethiol (CAS No. 2229121-41-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to pharmaceutical scaffolds, material science, and catalytic systems ensures sustained interest, while SEO-driven queries reflect real-world challenges in synthesis and application. As industries prioritize "specialty chemicals for advanced technologies," this compound remains a focal point for R&D investment.